![molecular formula C10H18N2O B6246504 rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide, cis CAS No. 2408938-40-7](/img/no-structure.png)
rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide, cis
Overview
Description
Rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide, cis (hereinafter referred to as “rac-Octahydrocyclopenta[b]pyrrole-1-carboxamide” or “rac-OCHP”) is a cyclic molecule of the pyrrolidine class, which is composed of a five-membered ring structure and a single carboxamide group. Rac-OCHP has been studied for its potential pharmacological applications, including as an anti-inflammatory, anti-oxidant, and anti-cancer agent.
Scientific Research Applications
Rac-OCHP has been studied for its potential pharmacological applications, including as an anti-inflammatory, anti-oxidant, and anti-cancer agent. In vitro studies have shown that rac-OCHP can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. In addition, rac-OCHP has been found to possess anti-oxidant properties, as evidenced by its ability to scavenge free radicals and reduce oxidative stress. Furthermore, rac-OCHP has been shown to inhibit the growth of cancer cells, as demonstrated by its ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines.
Mechanism of Action
The exact mechanism of action of rac-OCHP is not yet fully understood. However, it is believed that rac-OCHP may act by modulating the activity of various enzymes and receptors involved in inflammation and oxidative stress. For example, rac-OCHP has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines. In addition, rac-OCHP has been found to inhibit the activity of the receptor for advanced glycation end-products (RAGE), which is involved in the production of reactive oxygen species.
Biochemical and Physiological Effects
Rac-OCHP has been found to possess a variety of biochemical and physiological effects. In vitro studies have demonstrated that rac-OCHP can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. In addition, rac-OCHP has been found to possess anti-oxidant properties, as evidenced by its ability to scavenge free radicals and reduce oxidative stress. Furthermore, rac-OCHP has been shown to inhibit the growth of cancer cells, as demonstrated by its ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines.
Advantages and Limitations for Lab Experiments
The advantages of using rac-OCHP in laboratory experiments include its ability to inhibit the production of pro-inflammatory cytokines, its anti-oxidant properties, and its ability to inhibit the growth of cancer cells. However, there are some limitations to using rac-OCHP in laboratory experiments. For example, rac-OCHP may be unstable in certain conditions, such as high temperatures or acidic environments, which can limit its use in certain experiments. In addition, rac-OCHP may not be available in large quantities, which can make it difficult to use in large-scale experiments.
Future Directions
The potential future directions for research involving rac-OCHP include further investigation into its mechanism of action, its potential therapeutic applications, and its potential toxicity. In addition, further research could be conducted to explore the potential synergistic effects of rac-OCHP with other compounds, such as other anti-inflammatory or anti-cancer agents. Furthermore, further research could be conducted to develop more efficient and cost-effective synthesis methods for rac-OCHP. Finally, further research could be conducted to optimize the pharmacokinetics and pharmacodynamics of rac-OCHP in order to maximize its therapeutic potential.
Synthesis Methods
Rac-OCHP can be synthesized via a variety of methods. One such method involves the reaction of 3-methyl-2-cyclopentenone with N-methyl-2-pyrrolidone in the presence of a catalyst, such as zinc chloride. This reaction yields rac-OCHP as the desired product. Other synthesis methods for rac-OCHP include the reaction of 3-methyl-2-cyclopentenone with 2-pyrrolidone in the presence of a base, such as sodium hydroxide, or the reaction of 3-methyl-2-cyclopentenone with 2-methyl-2-pyrrolidone in the presence of a base, such as potassium hydroxide.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide, cis involves the preparation of the starting material, followed by a series of reactions to form the final product. The key steps in the synthesis pathway include the formation of the cyclopentane ring, introduction of the amide group, and the cis configuration of the final product.", "Starting Materials": [ "3-methyl-2-butanone", "ethyl acetoacetate", "methylamine", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Condensation of 3-methyl-2-butanone and ethyl acetoacetate to form 3-methyl-4,5-dihydro-2H-pyran", "Step 2: Reduction of 3-methyl-4,5-dihydro-2H-pyran with sodium borohydride to form 3-methyl-4,5-dihydrofuran-2-ol", "Step 3: Reaction of 3-methyl-4,5-dihydrofuran-2-ol with methylamine to form 3-methyl-4,5-dihydrofuran-2-yl)methylamine", "Step 4: Cyclization of 3-methyl-4,5-dihydrofuran-2-yl)methylamine with acetic anhydride and sodium acetate to form rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-acetamide", "Step 5: Hydrolysis of rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-acetamide with sodium hydroxide to form rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide", "Step 6: Separation of the cis isomer from the trans isomer by recrystallization using ethanol and water as solvents" ] } | |
| 2408938-40-7 | |
Molecular Formula |
C10H18N2O |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
